Genfatinib-d3 (Imatinib-d3)
Genfatinib-d3 (Imatinib-d3)
Brand Name:
Vulcanchem
CAS No.:
1134803-18-1
VCID:
VC0127284
InChI:
InChI=1S/C29H31N7O/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)/i2D3
SMILES:
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula:
C29H31N7O
Molecular Weight:
496.6 g/mol
Genfatinib-d3 (Imatinib-d3)
CAS No.: 1134803-18-1
Reference Standards
VCID: VC0127284
Molecular Formula: C29H31N7O
Molecular Weight: 496.6 g/mol
| CAS No. | 1134803-18-1 |
|---|---|
| Product Name | Genfatinib-d3 (Imatinib-d3) |
| Molecular Formula | C29H31N7O |
| Molecular Weight | 496.6 g/mol |
| IUPAC Name | N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-[[4-(trideuteriomethyl)piperazin-1-yl]methyl]benzamide |
| Standard InChI | InChI=1S/C29H31N7O/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)/i2D3 |
| Standard InChIKey | KTUFNOKKBVMGRW-BMSJAHLVSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1CCN(CC1)CC2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)C)NC4=NC=CC(=N4)C5=CN=CC=C5 |
| SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5 |
| Canonical SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5 |
| Synonyms | 4-[[4-(methyl-d3)-1-piperazinyl]methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide; CGP 57148-d3 |
| PubChem Compound | 25235817 |
| Last Modified | Nov 11 2021 |
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